molecular formula C21H22N8 B5552678 2-({2-[1-(1-phenyl-1H-tetrazol-5-yl)piperidin-4-yl]-1H-imidazol-1-yl}methyl)pyridine

2-({2-[1-(1-phenyl-1H-tetrazol-5-yl)piperidin-4-yl]-1H-imidazol-1-yl}methyl)pyridine

Cat. No. B5552678
M. Wt: 386.5 g/mol
InChI Key: SZBCEPSVINPLRU-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds similar to 2-({2-[1-(1-phenyl-1H-tetrazol-5-yl)piperidin-4-yl]-1H-imidazol-1-yl}methyl)pyridine often involves complex reactions including cycloaddition methods and Chan–Evans–Lam coupling conditions. For instance, 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine was synthesized through the reaction of 5-phenyl-1H-tetrazole with pyridin-3-ylboronic acid under specific conditions, highlighting the intricate steps needed for the synthesis of such compounds (Ershov et al., 2023).

Scientific Research Applications

Aurora Kinase Inhibitor Applications

Aurora kinases are crucial for cell division, and inhibitors targeting these kinases have potential applications in cancer treatment. While the provided compound isn't directly referenced, research on aurora kinase inhibitors suggests the potential utility of complex molecules in targeting cancer pathways (ロバート ヘンリー,ジェームズ, 2006).

Nucleoside Phosphoramidite Reagents

The synthesis and applications of nucleoside phosphoramidites in oligonucleotide assembly highlight the importance of specific chemical reactions in creating biologically relevant molecules. This research can provide a foundation for understanding how the compound might be used in similar synthetic applications (S. Gryaznov & R. Letsinger, 1992).

Heterocyclic Compound Synthesis

Research on the synthesis and properties of heterocyclic compounds, including imidazolines and pyridines, can offer insights into potential pharmaceutical applications and the synthesis of novel therapeutic agents. This area of research emphasizes the importance of structural diversity and complexity in drug development (A. Lifshits, P. N. Ostapchuk, & V. K. Brel, 2015).

Fluorescent Organic Compounds

The study of fluorescent properties in organic compounds, especially imidazo[1,5-a]pyridine derivatives, underscores the potential of complex molecules in materials science, including applications in sensors and optoelectronic devices (G. Volpi et al., 2017).

properties

IUPAC Name

2-[[2-[1-(1-phenyltetrazol-5-yl)piperidin-4-yl]imidazol-1-yl]methyl]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N8/c1-2-7-19(8-3-1)29-21(24-25-26-29)27-13-9-17(10-14-27)20-23-12-15-28(20)16-18-6-4-5-11-22-18/h1-8,11-12,15,17H,9-10,13-14,16H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZBCEPSVINPLRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NC=CN2CC3=CC=CC=N3)C4=NN=NN4C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-({2-[1-(1-phenyl-1H-tetrazol-5-yl)piperidin-4-yl]-1H-imidazol-1-yl}methyl)pyridine

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